Cas no 63446-38-8 (3-methyl-1,5,6,7-tetrahydroindazol-4-one)

• Product Name: 3-methyl-1,5,6,7-tetrahydroindazol-4-one
• CAS No: 63446-38-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD00168632
• CID: 1028394
• PubChem ID: 657436
• Update Time: 2025-04-20

3-methyl-1,5,6,7-tetrahydroindazol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-6,7-dihydro-1H-indazol-4(5H)-one
• 1,5,6,7-tetrahydro-3-methyl-4H-Indazol-4-one
• 3-methyl-1,5,6,7-tetrahydroindazol-4-one
• AKOS002666491
• MLS000039787
• VROXGINCMQLXRS-UHFFFAOYSA-N
• 3-methyl-2,5,6,7-tetrahydro-4H-indazol-4-one
• CHEMBL608714
• MB00806
• Z57155853
• SMR000038253
• s11399
• 3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one
• EN300-1655895
• 3-methyl-4-oxo-4,5,6,7-tetrahydroindazole
• CS-0454388
• 63446-39-9
• 3-METHYL-4,5,6,7-TETRAHYDRO-1H-INDAZOL-4-ONE
• cid_657436
• AS-54528
• HMS2279M05
• SCHEMBL2575246
• STL070971
• BDBM56832
• 3-Methyl-6,7-dihydro-2H-indazol-4(5H)-one
• 63446-38-8
• DB-073331
• MFCD00168632
• DB-073332
• 3-methyl-2,5,6,7-tetrahydroindazol-4-one
• DTXSID50979656

• MDL： MFCD00168632
• Inchi： 1S/C8H10N2O/c1-5-8-6(10-9-5)3-2-4-7(8)11/h2-4H2,1H3,(H,9,10)
• InChI Key： VROXGINCMQLXRS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C)NN=C2CCC1

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160.3 ºC
• Boiling Point: 369 °C at 760 mmHg
• Flash Point: 180.5 °C
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 45.75